Cas no 2418650-49-2 (1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide)

• Product Name: 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide
• CAS No: 2418650-49-2
• MF: C₂₃H₂₃N₃O₂
• MW: 373.447625398636
• CID: 6430131
• PubChem ID: 145891594
• Update Time: 2025-11-01

1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide
• 2418650-49-2
• Z1239235151
• 1-benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxamide
• EN300-26681413

• Inchi： 1S/C23H23N3O2/c1-16-22(23(27)25(13-12-24)18-8-9-18)20-14-19(28-2)10-11-21(20)26(16)15-17-6-4-3-5-7-17/h3-7,10-11,14,18H,8-9,13,15H2,1-2H3
• InChI Key： GTAWRLSTOSUZAU-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=C(C=CC=2N(CC2C=CC=CC=2)C=1C)OC)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 373.17902698g/mol
• Monoisotopic Mass: 373.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide

1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide

The compound 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide (CAS No: 2418650-49-2) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates several functional groups, including a benzyl group, a cyclopropyl moiety, and a methoxy substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases. The 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide compound has shown promising results in preclinical trials, demonstrating potent activity against specific cellular pathways and enzymes involved in disease progression.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic substitution, coupling reactions, and stereochemical control. Researchers have optimized the synthesis pathway to achieve high yields and purity, making it feasible for large-scale production in pharmaceutical settings.

One of the key features of this compound is its ability to modulate serotonin receptor activity, which has significant implications for the treatment of mental health disorders such as depression and anxiety. Additionally, the molecule's cyclopropyl group introduces unique steric and electronic properties that enhance its binding affinity to target proteins, further improving its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its interaction with key biological targets, such as kinases and proteases, which are critical in various pathological processes. The results suggest that this compound has the potential to serve as a lead molecule for developing next-generation therapeutics.

In terms of applications beyond medicine, this compound has also shown promise in agricultural chemistry. Its ability to inhibit plant pathogens makes it a potential candidate for developing eco-friendly pesticides and fungicides. This dual applicability underscores the versatility of 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide across multiple industries.

Furthermore, the compound's methoxy group plays a crucial role in enhancing its solubility and stability under physiological conditions, which are essential properties for drug delivery systems. Researchers are currently exploring various formulation strategies to maximize its bioavailability while minimizing adverse effects.

In conclusion, 1-Benzyl-N-(cyanomethyl)-N-cyclopropyl-5-methoxy-2-methylindole-3-carboxamide (CAS No: 2418650-49-2) represents a cutting-edge advancement in organic chemistry with wide-ranging applications in medicine and agriculture. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions to pressing global health and environmental challenges.